2-[(4-Methoxybenzyl)amino]nicotinonitrile

• IUPAC Name: 2-[(4-methoxyphenyl)methylamino]pyridine-3-carbonitrile
• InChI: InChI=1S/C14H13N3O/c1-18-13-6-4-11(5-7-13)10-17-14-12(9-15)3-2-8-16-14/h2-8H,10H2,1H3,(H,16,17)
• InChI Key: REHJUGIWJJBCMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=C(C=CC=N2)C#N
• Molecular Formula: C14H13N3O
• DSSTOX Substance ID: DTXSID301195297
• Molecular Weight: 239.27 g/mol
• CAS RN: 854382-10-8

Description

2-[(4-Methoxybenzyl)amino]nicotinonitrile is a biochemical compound with the molecular formula C14H13N3O and a molecular weight of 239.28. It is used in proteomics research.

Molecular Structure Analysis

The InChI code for 2-[(4-Methoxybenzyl)amino]nicotinonitrile is 1S/C14H13N3O/c1-18-13-6-4-11 (5-7-13)10-17-14-12 (9-15)3-2-8-16-14/h2-8H,10H2,1H3, (H,16,17). This code represents the molecular structure of the compound.

Scientific Research Applications

Antimicrobial Activity

2-[(4-Methoxybenzyl)amino]nicotinonitrile and its derivatives have been studied for their antimicrobial properties. Synthesized derivatives, such as 2-Methoxy-6-{4'-[(4'''-Chlorophenyl)(phenyl)methyl amino] phenyl}-4-aryl nicotinonitrile, have demonstrated significant antimicrobial activity against various bacteria and fungi. The structure of these compounds was characterized by spectroscopic methods, confirming their potential as antimicrobial agents (Guna et al., 2015).

Corrosion Inhibition

The compound and related derivatives have been explored for their corrosion inhibition capabilities, particularly for steel in acidic environments. For instance, studies have shown the effectiveness of nicotinonitrile derivatives in inhibiting corrosion in steel, highlighting their potential in industrial applications such as in the protection of metal surfaces (Ansari et al., 2015), (Singh et al., 2016).

Antioxidant and Anti-Inflammatory Activities

Certain derivatives of 2-[(4-Methoxybenzyl)amino]nicotinonitrile have shown significant antioxidant and anti-inflammatory activities. These compounds have been evaluated using various assays and demonstrated promising results, which could be beneficial in therapeutic applications (Al-Hazmy et al., 2022).

Synthesis of Oligoribonucleotides

The 4-Methoxybenzyl group, a component of the compound, has been utilized in the synthesis of oligoribonucleotides. This application is important in the field of molecular biology and genetic engineering (Takaku & Kamaike, 1982).

Photophysical Properties

The compound's derivatives have been studied for their photophysical properties, indicating potential applications in materials science, particularly in the development of light-emitting materials (Ahipa et al., 2014).

Synthesis of Antifolates

One of the applications in medicinal chemistry includes the synthesis of antifolates, such as piritrexim, where the 4-methoxybenzyl group plays a crucial role (Chan & Rosowsky, 2005).

Safety and Hazards

The safety information available indicates that 2-[(4-Methoxybenzyl)amino]nicotinonitrile may be an irritant.

Synthesis routes and methods

Procedure details

To a stirred mixture of 2-chloro-nicotinonitrile (Aldrich, 2.20 g, 15.88 mmol) and 4-methoxy-benzylamine (2.27 ml, 17.49 mmol) in 2-propanol (20 ml) was added N,N-diisopropylethylamine (5.53 ml, 31.75 mmol). The reaction mixture was heated to 80° C. and stirred at this temperature for 24 hours. More 4-methoxybenzylamine (0.50 ml, 3.85 mmol) was added and stirring continued at 70° C. for 48 hours. The mixture was cooled to room temperature and the resulting solid material (4-methoxy-benzylamine hydrochloride) removed by filtration. On standing a crystalline product formed in the filtrate, which was isolated by filtration, washed with 2-propanol and dried under reduced pressure affording the title compound as pale yellow crystals (1.27 g). 1H-NMR (DMSO-d6) δ 8.21-8.30 (m, 1H), 7.90 (d, 1H), 7.65 (t, 1H), 7.25 (d, 2H), 6.85 (d, 2H), 6.59-6.68 (m, 1H), 4.50 (d, 2H), 3.75 (s, 3H).